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Compound of Interest

2-Chloro-4-iodo-1-
Compound Name:

methoxybenzene
CAS No.: 75676-72-1
Cat. No.: B1599835

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical compound 2-Chloro-4-iodo-1-
methoxybenzene, including its molecular characteristics, synthesis, and relevance in scientific

research and development.

Section 1: Core Chemical Identity and Properties

2-Chloro-4-iodo-1-methoxybenzene is a halogenated anisole derivative. Its structure is
characterized by a benzene ring substituted with a methoxy group, a chlorine atom, and an
iodine atom at positions 1, 2, and 4, respectively.

Molecular Structure and Quantitative Data

The fundamental properties of this compound are summarized in the table below, providing a

quick reference for laboratory use.
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Property Value Source(s)

Molecular Formula C7HeCIIO [1112][3]

Molecular Weight 268.48 g/mol [1][2][3]14]
2-chloro-1-iodo-4-

IUPAC Name [1]
methoxybenzene

CAS Number 219735-98-5 [2][3][4]

Canonical SMILES COC1=CC(=C(C=C1))CI [1][2]
MGBVHCKCKXFVLF-

InChl Key [1]

UHFFFAOYSA-N

Monoisotopic Mass 267.91519 Da [1]

Physicochemical Properties (Predicted)

While extensive experimental data is not available, computational models provide valuable
insights into the physicochemical nature of 2-Chloro-4-iodo-1-methoxybenzene.

Property Value Source(s)
XLogP3-AA 3.2 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C);untg p ! )
Rotatable Bond Count 1 [5]
Topological Polar Surface Area 9.2 A2 [1]
Complexity 110 [1]

Section 2: Synthesis and Characterization

The synthesis of substituted aromatic compounds like 2-Chloro-4-iodo-1-methoxybenzene
typically involves multi-step reactions. While a specific, detailed synthesis protocol for this exact
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molecule is not readily available in the provided search results, a general understanding can be
derived from similar chemical transformations. The synthesis would likely start from a more
common precursor, such as 4-methoxyaniline or 4-chloroanisole, followed by sequential
halogenation steps.

lllustrative Synthetic Workflow

The following diagram outlines a plausible, generalized synthetic pathway. The precise
reagents and conditions would require experimental optimization.
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Plausible Synthetic Pathway

Step 1: Chlorination

G-Methoxyaniline)

Chlorinating Agent
(e.g., NCS)

(Z-ChIoro-4-methoxyani|in9

NaNO2, HCI

Step 2: Sandnpeyer Reaction

(Diazonium Salt Intermediate)

Kl

Step 3: lpdination
A 4

G-ChIoro-4-iodo-l-methoxybenzena
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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